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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B164406 Get Quote

Solubility of Methyl 3-Hydroxydodecanoate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of

methyl 3-hydroxydodecanoate, a hydroxylated fatty acid methyl ester. Due to a lack of

extensive publicly available quantitative data, this document synthesizes qualitative solubility

information from various sources and outlines a robust experimental protocol for its precise

determination. The guide is intended to be a foundational resource for professionals in

research and drug development, offering insights into solvent selection for synthesis,

purification, and formulation.

Introduction
Methyl 3-hydroxydodecanoate (C₁₃H₂₆O₃) is an organic compound with applications as an

intermediate in the synthesis of various fine chemicals and pharmaceuticals.[1] Its structure,

featuring a polar hydroxyl group and a nonpolar dodecanoate chain, results in a nuanced

solubility profile that is critical for its handling and application in diverse chemical processes.

Understanding its solubility in different solvents is paramount for optimizing reaction conditions,

developing purification strategies, and formulating products.
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Physicochemical Properties
A summary of the key physicochemical properties of methyl 3-hydroxydodecanoate is

presented in Table 1. These properties influence its solubility behavior.

Property Value Source

Molecular Formula C₁₃H₂₆O₃ [1][2]

Molecular Weight 230.34 g/mol [1][2]

Appearance
Colorless to pale yellow liquid

or solid
[1][2]

Melting Point 27 °C [2]

Boiling Point 327.7±15.0 °C (Predicted) [2]

Density 0.942±0.06 g/cm³ (Predicted) [2]

LogP 3.664 (Estimated) [2]

Solubility Profile
Precise quantitative solubility data for methyl 3-hydroxydodecanoate is not widely available

in peer-reviewed literature. However, based on its chemical structure and available qualitative

data, a solubility profile can be predicted. The molecule possesses both a hydrophilic character,

due to the hydroxyl and ester functional groups, and a significant lipophilic character from the

long alkyl chain.

Qualitative Solubility Data
Available data indicates that methyl 3-hydroxydodecanoate is generally soluble in common

organic solvents.[1] More specific qualitative descriptors are summarized in Table 2.
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Solvent Solubility Source

Chloroform Slightly Soluble [2]

Ethyl Acetate Slightly Soluble [2]

Methanol Slightly Soluble [3][4]

Predicted Solubility in Other Solvents
Based on the principle of "like dissolves like," the solubility of methyl 3-hydroxydodecanoate
in a broader range of solvents can be inferred:

Polar Protic Solvents (e.g., Ethanol, Isopropanol): Similar to methanol, moderate to slight

solubility is expected. The hydroxyl group can participate in hydrogen bonding with the

solvent, while the long alkyl chain may limit miscibility.

Polar Aprotic Solvents (e.g., Acetone, Dimethylformamide): Moderate solubility is anticipated

due to dipole-dipole interactions between the solvent and the ester and hydroxyl groups of

the solute.

Nonpolar Solvents (e.g., Hexane, Toluene): The long C12 alkyl chain suggests good

solubility in nonpolar solvents, driven by van der Waals forces.

A systematic experimental determination is necessary to establish quantitative solubility values.

Experimental Protocol for Solubility Determination
The following is a detailed gravimetric method for the quantitative determination of the solubility

of methyl 3-hydroxydodecanoate in various solvents. This protocol is a standard method for

determining the solubility of solids in liquids.

Materials and Equipment
Methyl 3-hydroxydodecanoate (>98% purity)

Analytical grade solvents (e.g., methanol, ethanol, chloroform, hexane, etc.)

Analytical balance (readability ± 0.0001 g)
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Thermostatic shaker bath or incubator

Vials with screw caps

Centrifuge

Micropipettes

Drying oven or vacuum desiccator

Syringe filters (0.22 µm, solvent-compatible)

Experimental Workflow
The overall workflow for the experimental determination of solubility is depicted in the following

diagram.
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Caption: Experimental workflow for gravimetric solubility determination.
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Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of methyl 3-hydroxydodecanoate to a series of vials.

Add a known volume (e.g., 5 mL) of the desired solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

The presence of undissolved solid should be visible.

Sample Collection and Separation:

Remove the vials from the shaker and allow them to stand at the same temperature to let

the excess solid settle.

Centrifuge the vials to further separate the solid from the supernatant.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette

and pass it through a syringe filter to remove any remaining solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish (W₁).

Transfer a precise aliquot (e.g., 2 mL) of the filtered saturated solution to the dish and

weigh it again (W₂).

Place the dish in a drying oven at a temperature below the boiling point of the solvent until

all the solvent has evaporated.

Transfer the dish to a desiccator to cool to room temperature.
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Weigh the dish with the dry residue (W₃).

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation:

Weight of the saturated solution = W₂ - W₁

Weight of the dissolved solute = W₃ - W₁

Weight of the solvent = (W₂ - W₁) - (W₃ - W₁)

Solubility ( g/100 g solvent) = [(W₃ - W₁) / ((W₂ - W₁) - (W₃ - W₁))] x 100

Biosynthesis Pathway of Methyl 3-
Hydroxydodecanoate
Methyl 3-hydroxydodecanoate is a derivative of 3-hydroxydodecanoic acid, a common

monomer in the biosynthesis of polyhydroxyalkanoates (PHAs) in bacteria such as

Pseudomonas putida.[5] The biosynthesis of the acid precursor typically occurs via the fatty

acid β-oxidation pathway. The subsequent esterification to form the methyl ester can occur

chemically or potentially through enzymatic activity.
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Caption: Inferred biosynthesis pathway for methyl 3-hydroxydodecanoate.

Conclusion
While quantitative solubility data for methyl 3-hydroxydodecanoate remains to be extensively

documented, this guide provides a framework for its predicted solubility and a detailed protocol

for its experimental determination. The provided methodologies and diagrams are intended to
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support researchers and developers in effectively utilizing this compound in their work. Further

studies are encouraged to populate the literature with precise solubility data across a range of

solvents and temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b164406?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/METHYL%203-HYDROXYDODECANOATE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4392844.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6184083_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6184083.htm
https://pubmed.ncbi.nlm.nih.gov/20971206/
https://pubmed.ncbi.nlm.nih.gov/20971206/
https://pubmed.ncbi.nlm.nih.gov/20971206/
https://www.benchchem.com/product/b164406#solubility-of-methyl-3-hydroxydodecanoate-in-different-solvents
https://www.benchchem.com/product/b164406#solubility-of-methyl-3-hydroxydodecanoate-in-different-solvents
https://www.benchchem.com/product/b164406#solubility-of-methyl-3-hydroxydodecanoate-in-different-solvents
https://www.benchchem.com/product/b164406#solubility-of-methyl-3-hydroxydodecanoate-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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